4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene

• IUPAC Name: 4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene
• InChI: InChI=1S/C12H7ClFNO3/c13-8-1-6-12(11(7-8)15(16)17)18-10-4-2-9(14)3-5-10/h1-7H
• InChI Key: APEXFMDXJKYGIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)Cl)[N+](=O)[O-])F
• Molecular Formula: C12H7ClFNO3
• Molecular Weight: 267.64 g/mol

Description

4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene, also known as 4-CF-3-NO2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a nitrophenyl ether derivative that has been synthesized using various methods.

Scientific Research Applications

4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene has been widely used in scientific research due to its potential applications in various fields. One of the most promising applications is in the development of new drugs. This compound has been found to have anti-inflammatory properties and has shown potential in the treatment of various diseases such as rheumatoid arthritis and cancer. It has also been used in the development of new pesticides and herbicides due to its ability to inhibit the growth of certain plants and insects.

Mechanism of Action

The mechanism of action of 4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth of certain cancer cells in vitro. However, more research is needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene in lab experiments is its cost-effectiveness. It can be synthesized using relatively simple methods and is readily available. However, one of the limitations of using this compound is its potential toxicity. It has been found to be toxic to certain cells at high concentrations, and more research is needed to determine its safety for use in humans.

Future Directions

There are several future directions for research on 4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene. One area of research is the development of new drugs based on this compound. It has shown promise in the treatment of various diseases, and more research is needed to fully understand its potential as a therapeutic agent. Another area of research is the development of new pesticides and herbicides based on this compound. It has shown potential in inhibiting the growth of certain plants and insects, and more research is needed to determine its efficacy in this area. Finally, more research is needed to fully understand the mechanism of action and potential toxicity of this compound.

Synthesis Methods

The synthesis of 4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene can be achieved using various methods. One of the most common methods is the reaction between 4-fluorophenol and 4-chloro-1-nitrobenzene in the presence of a base such as potassium carbonate. Another method involves the reaction between 4-chloro-2-nitrophenol and 4-fluorophenol in the presence of a catalyst such as copper(I) iodide. The yield of 4-chloro-1-(4-fluorophenoxy)-2-nitrobenzene obtained from these methods is usually high, making it a cost-effective option for research purposes.